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Compound of Interest

Compound Name: 4-(Methylsulfinyl)phenol

Cat. No.: B081417 Get Quote

Technical Guide: 4-(Methylsulfinyl)phenol
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the physical, chemical, and

biological properties of 4-(methylsulfinyl)phenol (CAS No. 14763-64-5). It includes key data,

experimental protocols, and visual diagrams of relevant chemical and metabolic pathways to

support research and development activities.

Core Properties of 4-(Methylsulfinyl)phenol
4-(Methylsulfinyl)phenol, also known as 4-hydroxyphenyl methyl sulfoxide, is an organic

compound that belongs to the classes of phenols and sulfoxides[1]. Its structure features a

hydroxyl group and a methylsulfinyl group attached in the para position to a benzene ring. This

substitution pattern imparts distinct polarity and chemical reactivity, making it a valuable

intermediate in organic synthesis.

Physical and Chemical Properties
The key physical and chemical identification data for 4-(methylsulfinyl)phenol are

summarized below.
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Property Value Reference(s)

CAS Number 14763-64-5 [2]

Molecular Formula C₇H₈O₂S [3]

Molecular Weight 156.20 g/mol [3]

Appearance White solid [1]

Melting Point 46-50 °C [1]

Boiling Point 349.5 °C at 760 mmHg N/A

InChIKey
ZCQSJUGIZGMDDA-

UHFFFAOYSA-N
N/A

Spectral Data
Detailed spectral analysis is crucial for structure confirmation and quality control.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.echochemical.com/en/products-chemical-detail/ADB24864001_14763-64-5_TITAN_25g/
https://www.scbt.com/p/4-methylsulphinyl-phenol-14763-64-5
https://www.scbt.com/p/4-methylsulphinyl-phenol-14763-64-5
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2838344.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2838344.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopy Data

¹H NMR & ¹³C NMR

Specific, experimentally verified chemical shift

and coupling constant data for 4-

(methylsulfinyl)phenol are not readily available

in reviewed public literature. Researchers

should perform spectral analysis on synthesized

samples for confirmation. Expected regions

based on related structures would include

aromatic proton signals (approx. 7.0-8.0 ppm), a

methyl singlet (approx. 2.7 ppm), and a phenolic

proton singlet. Aromatic carbons would appear

between 115-160 ppm, with the methyl carbon

appearing upfield.

Infrared (IR)

The IR spectrum is characterized by a broad O-

H stretching vibration (approx. 3200–3600 cm⁻¹)

typical of phenols, aromatic C-H stretches

(approx. 3000–3100 cm⁻¹), C=C aromatic ring

stretches (approx. 1500–1600 cm⁻¹), a C-O

stretch, and a characteristic S=O sulfoxide

stretch (approx. 1050 cm⁻¹).

Chemical Synthesis and Reactivity
4-(Methylsulfinyl)phenol is a key intermediate in the oxidation pathway of 4-

(methylthio)phenol. The sulfinyl group can be further oxidized to a sulfonyl group, forming 4-

(methylsulfonyl)phenol.
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Caption: Oxidation states of 4-hydroxyphenyl methyl sulfur compounds.
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Experimental Protocol: Selective Oxidation Synthesis
This protocol describes a representative method for the selective synthesis of 4-
(methylsulfinyl)phenol from 4-(methylthio)phenol using a controlled amount of an oxidizing

agent.

Objective: To synthesize 4-(methylsulfinyl)phenol via selective oxidation of the sulfide group

without over-oxidation to the sulfone.

Materials:

4-(Methylthio)phenol

Sodium periodate (NaIO₄) or meta-Chloroperoxybenzoic acid (m-CPBA)

Methanol (MeOH) and Water or Dichloromethane (DCM)

Sodium thiosulfate (for quenching m-CPBA)

Sodium bicarbonate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Ethyl acetate and Hexane (eluents)

Procedure (using Sodium Periodate):

Dissolve 4-(methylthio)phenol (1.0 eq) in methanol.

In a separate flask, dissolve sodium periodate (~1.1 eq) in water.

Cool the methanol solution of the starting material to 0 °C in an ice bath.

Add the aqueous sodium periodate solution dropwise to the cooled methanol solution over

30 minutes.
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Stir the reaction mixture at 0 °C and monitor its progress using Thin Layer Chromatography

(TLC). The reaction is typically complete within 1-3 hours.

Once the starting material is consumed, filter the reaction mixture to remove the sodium

iodate precipitate.

Concentrate the filtrate under reduced pressure to remove the methanol.

Extract the remaining aqueous solution with ethyl acetate (3x).

Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and

concentrate in vacuo.

Purify the resulting crude product by silica gel column chromatography to yield pure 4-
(methylsulfinyl)phenol.
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Caption: Workflow for the synthesis of 4-(methylsulfinyl)phenol.

Biological Activity and Metabolism
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While 4-(methylsulfinyl)phenol is primarily utilized as a chemical intermediate, it is also a

substrate for microbial metabolism.

Bacterial Metabolism by Nocardia spec.
The soil bacterium Nocardia spec. DSM 43251 is capable of oxidizing 4-
(methylsulfinyl)phenol[4]. The metabolic pathway involves an initial enzymatic hydroxylation

of the aromatic ring to form a catechol derivative. This intermediate subsequently undergoes

"meta" ring cleavage, where the bond between carbon atoms 2 and 3 is broken, yielding 2-

hydroxy-5-methylsulfinylmuconic semialdehyde[4]. This demonstrates a specific biological

degradation pathway for the compound.
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Caption: Metabolic pathway of 4-(methylsulfinyl)phenol in Nocardia spec.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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